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Compound of Interest

Compound Name: Ethyl 2-(3-nitrophenyl)acetate

Cat. No.: B078001

Essential Safety and Handling Guide for Ethyl 2-
(3-nitrophenyl)acetate

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-(3-nitrophenyl)acetate (CAS
14318-64-0) was not readily available. The following guidance is based on the safety data of
the closely related precursor, 3-nitrophenylacetic acid, and general safety protocols for
nitroaromatic compounds. It is imperative to consult a certified Safety Data Sheet for the
specific product before handling and to conduct a thorough risk assessment.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2-(3-nitrophenyl)acetate.

I. Core Safety and Physical Data

While detailed toxicological data for Ethyl 2-(3-nitrophenyl)acetate is not widely published,
related nitroaromatic compounds are known to be irritants and potentially harmful. The primary
hazards are associated with skin and eye contact, inhalation, and ingestion.

Quantitative Data Summary
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Property Value Source

CAS Number 14318-64-0 ChemicalBook][1]
Molecular Formula C10H11NOa4 Sigma-Aldrich
Molecular Weight 209.20 g/mol BLD Pharm[2]
Appearance Light yellow oil ChemicalBook][1]
Storage Temperature Room Temperature, Sealed in BLD Pharm[2]

Dry Conditions

Il. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended equipment for handling Ethyl 2-(3-nitrophenyl)acetate,
based on protocols for similar hazardous chemicals.

Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72453197.htm
https://www.bldpharm.com/products/14318-64-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72453197.htm
https://www.bldpharm.com/products/14318-64-0.html
https://www.benchchem.com/product/b078001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Protection Type Specification Rationale

Safety glasses with side-
shields or chemical splash )
) ) Protects against splashes and
Eye/Face Protection goggles conforming to EN166
(EU) or ANSI 287.1 (US)

standards.

aerosols.

Chemical-resistant gloves
) ] (e.g., Nitrile rubber), inspected Prevents skin contact, which
Skin Protection o
before use. A lab coat must be may cause irritation.[3]

worn.

Not typically required if work is

performed in a well-ventilated

area or a chemical fume hood. Minimizes inhalation of
Respiratory Protection [3] For operations that may potentially harmful vapors or

generate aerosols or dust, use  aerosols.

a NIOSH/MSHA-approved

respirator.

) Protective gloves (e.g., nitrile )
Hand Protection To prevent skin contact.[3]
rubber).

lll. Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Step-by-Step Handling and Emergency Protocols
¢ Preparation and Handling:

o Always handle Ethyl 2-(3-nitrophenyl)acetate in a well-ventilated area, preferably within
a chemical fume hood.[4]

o Ensure that an eyewash station and safety shower are readily accessible.[5]

o Avoid contact with skin, eyes, and clothing.[4]
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o Wash hands thoroughly after handling.[5]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from strong oxidizing agents and strong bases, which are incompatible
materials.[3]

e First Aid Measures:

[¢]

After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention.[5]

o After Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation occurs, get medical advice.[3][5]

o After Inhalation: Move the exposed person to fresh air. If not breathing, give artificial
respiration. Seek medical attention.[5]

o After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT
induce vomiting. Seek immediate medical attention.[6]

e Spill and Leak Procedures:
o Ensure adequate ventilation and wear appropriate PPE.
o Absorb the spill with inert material (e.g., sand, diatomite, universal binders).
o Collect the absorbed material and place it into a suitable, labeled container for disposal.[7]
o Do not allow the chemical to enter drains or waterways.[8]
e Disposal:
o Dispose of waste material in accordance with local, regional, and national regulations.

o Contact a licensed professional waste disposal service.[7]
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o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

IV. Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-(3-
nitrophenyl)acetate from receipt to disposal.
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Safe Handling Workflow for Ethyl 2-(3-nitrophenyl)acetate
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Caption: Workflow for the safe handling of Ethyl 2-(3-nitrophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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